(3S,4S)-4-Amino-6-chloro-8-fluorochroman-3-OL

Specification

• Molecular Formula: C9H9ClFNO2
• Molecular Weight: 217.62 g/mol
• IUPAC Name: (3S,4S)-4-amino-6-chloro-8-fluoro-3,4-dihydro-2H-chromen-3-ol
• Standard InChI: InChI=1S/C9H9ClFNO2/c10-4-1-5-8(12)7(13)3-14-9(5)6(11)2-4/h1-2,7-8,13H,3,12H2/t7-,8+/m1/s1
• Standard InChI Key: QHXQXKFDXAIVEY-SFYZADRCSA-N
• Isomeric SMILES: C1[C@H]([C@H](C2=C(O1)C(=CC(=C2)Cl)F)N)O
• Canonical SMILES: C1C(C(C2=C(O1)C(=CC(=C2)Cl)F)N)O

Introduction

(3S,4S)-4-Amino-6-chloro-8-fluorochroman-3-OL is a complex organic compound with the CAS number 1323966-26-2. Its chemical formula is C9H9ClFNO2, indicating it contains carbon, hydrogen, chlorine, fluorine, nitrogen, and oxygen atoms. This compound is classified as a specialty material and is of interest in various chemical and pharmaceutical applications due to its unique structure and potential biological activities.

Synthesis and Preparation

While specific synthesis methods for (3S,4S)-4-Amino-6-chloro-8-fluorochroman-3-OL are not detailed in the available literature, compounds with similar structures often involve multi-step syntheses that include asymmetric catalysis or chiral resolution techniques to achieve the desired stereochemistry.

Biological Activity and Applications

Although specific biological activity data for (3S,4S)-4-Amino-6-chloro-8-fluorochroman-3-OL is not readily available, compounds with similar structural features have been explored for their potential in pharmaceutical applications, including anticancer and anti-inflammatory activities. The presence of an amino group and halogen substituents suggests potential for interaction with biological targets.

Research Findings and Future Directions

Given the limited information available on this specific compound, further research is needed to fully explore its chemical properties, biological activities, and potential applications. Studies focusing on its synthesis, characterization, and biological evaluation would provide valuable insights into its utility in medicinal chemistry.

Additional Notes:

• The compound's potential applications in pharmaceuticals are speculative based on its structural features.

• Further research is required to determine its specific biological activities and potential therapeutic uses.